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Compound of Interest

Compound Name: 4-lodobutanal

cat. No.: B1206920

4-lodobutanal: A Bifunctional Building Block in
Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

4-lodobutanal is a versatile bifunctional molecule that serves as a valuable building block in
organic synthesis. Its structure, featuring a reactive aldehyde group and a primary alkyl iodide,
allows for a wide range of chemical transformations, making it an important intermediate in the
synthesis of complex organic molecules, including pharmaceuticals and natural products. The
aldehyde functionality is susceptible to nucleophilic attack, oxidation, and reduction, while the
carbon-iodine bond can readily participate in nucleophilic substitution and various cross-
coupling reactions. This dual reactivity enables chemists to perform selective transformations at
either end of the molecule or to engage both functionalities in sequential or tandem reactions,
facilitating the efficient construction of diverse molecular architectures.

Physicochemical and Spectroscopic Data

A comprehensive understanding of the physical and chemical properties of 4-iodobutanal is
essential for its effective application in synthesis.

Table 1: Physicochemical Properties of 4-lodobutanal
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Property Value Reference
Molecular Formula CaH710 [1]
Molecular Weight 198.00 g/mol [2]
CAS Number 77406-93-0 [1]
Appearance Colorless to light yellow liquid [2]

Boiling Point (Predicted)

194.372 °C at 760 mmHg

[2]

Density (Predicted)

1.789 g/cm3

[2]

Solubility

Soluble in organic solvents

[2]

Spectroscopy Predicted Data Reference
Aldehydic proton (triplet) at &
9.5-9.8 ppm. Protons on the
carbon adjacent to iodine (a-

1H NMR [2]

protons, triplet) at & ~3.2 ppm.
Protons on 3 and y carbons

resonating further upfield.

Mass Spectrometry (EI)

Molecular ion peak ([M]*) at
m/z 198 (may be weak).
Characteristic fragment ions at
m/z 127 ([I]*), m/z 71
([C4H70O]* from C-I cleavage),
and m/z 70 ([M-HIT*).
McLafferty rearrangement may
lead to a fragment at m/z 158.
a-Cleavage can result in
fragments at m/z 197 ([M-H]*)
and m/z 29 ([CHQ]™).

[2]

Synthesis of 4-lodobutanal
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Several synthetic routes to 4-iodobutanal have been developed, with one of the most efficient
being the oxidative ring cleavage of cyclobutanol.

Experimental Protocol: Synthesis from Cyclobutanol

This method provides a high-yield synthesis of 4-iodobutanal.
Reaction: Oxidative ring cleavage of cyclobutanol.

Reagents and Conditions:

e Cyclobutanol

 Bis-(pyridine)iodonium(l) tetrafluoroborate

« Visible light irradiation

Procedure:

In a suitable reaction vessel, dissolve cyclobutanol in an appropriate solvent.

e Add bis-(pyridine)iodonium(l) tetrafluoroborate to the solution.

« Irradiate the reaction mixture with visible light while maintaining a controlled temperature.
e Monitor the reaction progress by TLC or GC-MS.

e Upon completion, quench the reaction and perform an aqueous work-up.

o Extract the product with an organic solvent, dry the organic layer over anhydrous sodium
sulfate, and concentrate under reduced pressure.

» Purify the crude product by column chromatography to obtain 4-iodobutanal.
Yield: 92%[2]

Reactions of 4-lodobutanal as a Bifunctional
Building Block
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The dual functionality of 4-iodobutanal allows for a diverse array of synthetic transformations,
making it a powerful tool for the construction of complex molecules.

Reactions at the Aldehyde Functionality

The electrophilic aldehyde group readily undergoes reactions with various nucleophiles.

A key application of 4-iodobutanal is in the synthesis of substituted pyrrolidines, a common
motif in pharmaceuticals. This can be achieved through a reductive amination followed by
intramolecular cyclization.

Experimental Protocol: Synthesis of N-Benzylpyrrolidine
(Adapted from a general procedure)

This protocol describes the synthesis of an N-substituted pyrrolidine via reductive amination of
4-iodobutanal followed by in-situ cyclization.

Reaction: Reductive amination and intramolecular cyclization.
Reagents and Conditions:

4-lodobutanal

Benzylamine

Sodium triacetoxyborohydride (STAB) as the reducing agent

Dichloroethane (DCE) as the solvent

Room temperature

Procedure:

» To a solution of 4-iodobutanal (1.0 eq) in dichloroethane, add benzylamine (1.1 eq).
o Stir the mixture at room temperature for 1 hour to form the imine intermediate.

o Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction mixture.
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o Continue stirring at room temperature and monitor the reaction by TLC.

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

e Separate the organic layer, and extract the aqueous layer with dichloromethane.

o Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under
reduced pressure.

Purify the crude product by column chromatography to yield N-benzylpyrrolidine.

Reactions at the Carbon-lodine Bond

The carbon-iodine bond is susceptible to nucleophilic substitution and is an excellent partner in
various cross-coupling reactions.

4-lodobutanal can serve as the organohalide component in Suzuki and Sonogashira cross-
coupling reactions, allowing for the introduction of various carbon-based substituents.

Experimental Protocol: Suzuki Coupling (General
Procedure)

This protocol outlines a general procedure for the Suzuki coupling of an alkyl iodide with an
organoboronic acid.

Reaction: Palladium-catalyzed cross-coupling.
Reagents and Conditions:

4-lodobutanal

Aryl- or vinylboronic acid

Palladium catalyst (e.g., Pd(PPhs)a)

Base (e.g., K2COs, Cs2C0s3)
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e Solvent (e.g., Toluene, Dioxane, DMF)
o Elevated temperature
Procedure:

o To a degassed mixture of a suitable solvent, add 4-iodobutanal (1.0 eq), the organoboronic
acid (1.2 eq), and the base (2.0 eq).

e Add the palladium catalyst (e.g., 5 mol%) to the mixture.

e Heat the reaction mixture under an inert atmosphere (e.g., argon or nitrogen) and monitor its
progress by TLC or GC-MS.

e Upon completion, cool the reaction to room temperature and dilute with water.
» Extract the product with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate in vacuo.

» Purify the residue by column chromatography to obtain the 4-substituted butanal.

Tandem and Intramolecular Reactions

The bifunctional nature of 4-iodobutanal is ideal for designing tandem or cascade reactions
where both functional groups react in a single pot, often leading to the rapid construction of
complex cyclic systems.

Under the influence of samarium(ll) iodide (Smlz), 4-iodobutanal can undergo an
intramolecular Barbier reaction to form a five-membered ring. The reaction is believed to
proceed through the formation of an organosamarium(lll) species which then adds to the
aldehyde carbonyl.

Conclusion

4-lodobutanal is a highly valuable and versatile bifunctional building block in organic
synthesis. Its orthogonal reactivity allows for selective transformations at either the aldehyde or
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the alkyl iodide moiety, as well as for the design of elegant tandem reactions for the efficient
synthesis of complex cyclic and acyclic molecules. The ability to participate in a wide range of
reactions, including nucleophilic additions, substitutions, and modern cross-coupling reactions,
ensures its continued importance in the fields of medicinal chemistry, natural product synthesis,
and materials science. Further exploration of its reactivity, particularly in asymmetric catalysis
and the development of novel cascade reactions, will undoubtedly lead to new and innovative
synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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